Cas no 2227729-43-1 ((2R)-4-(1H-indol-5-yl)butan-2-ol)
(2R)-4-(1H-indol-5-yl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-4-(1H-indol-5-yl)butan-2-ol
- 2227729-43-1
- EN300-1791836
-
- Inchi: 1S/C12H15NO/c1-9(14)2-3-10-4-5-12-11(8-10)6-7-13-12/h4-9,13-14H,2-3H2,1H3/t9-/m1/s1
- InChI Key: AUTROKVRQVZEGR-SECBINFHSA-N
- SMILES: O[C@H](C)CCC1C=CC2=C(C=CN2)C=1
Computed Properties
- Exact Mass: 189.115364102g/mol
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 36Ų
(2R)-4-(1H-indol-5-yl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1791836-0.05g |
(2R)-4-(1H-indol-5-yl)butan-2-ol |
2227729-43-1 | 0.05g |
$1296.0 | 2023-09-19 | ||
| Enamine | EN300-1791836-0.1g |
(2R)-4-(1H-indol-5-yl)butan-2-ol |
2227729-43-1 | 0.1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1791836-0.25g |
(2R)-4-(1H-indol-5-yl)butan-2-ol |
2227729-43-1 | 0.25g |
$1420.0 | 2023-09-19 | ||
| Enamine | EN300-1791836-0.5g |
(2R)-4-(1H-indol-5-yl)butan-2-ol |
2227729-43-1 | 0.5g |
$1482.0 | 2023-09-19 | ||
| Enamine | EN300-1791836-1.0g |
(2R)-4-(1H-indol-5-yl)butan-2-ol |
2227729-43-1 | 1g |
$1543.0 | 2023-06-03 | ||
| Enamine | EN300-1791836-2.5g |
(2R)-4-(1H-indol-5-yl)butan-2-ol |
2227729-43-1 | 2.5g |
$3025.0 | 2023-09-19 | ||
| Enamine | EN300-1791836-5.0g |
(2R)-4-(1H-indol-5-yl)butan-2-ol |
2227729-43-1 | 5g |
$4475.0 | 2023-06-03 | ||
| Enamine | EN300-1791836-10.0g |
(2R)-4-(1H-indol-5-yl)butan-2-ol |
2227729-43-1 | 10g |
$6635.0 | 2023-06-03 | ||
| Enamine | EN300-1791836-1g |
(2R)-4-(1H-indol-5-yl)butan-2-ol |
2227729-43-1 | 1g |
$1543.0 | 2023-09-19 | ||
| Enamine | EN300-1791836-5g |
(2R)-4-(1H-indol-5-yl)butan-2-ol |
2227729-43-1 | 5g |
$4475.0 | 2023-09-19 |
(2R)-4-(1H-indol-5-yl)butan-2-ol Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on (2R)-4-(1H-indol-5-yl)butan-2-ol
Introduction to (2R)-4-(1H-indol-5-yl)butan-2-ol (CAS No. 2227729-43-1)
(2R-4-(1H-indol-5-yl)butan-2-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2227729-43-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates an indole moiety, which is a well-known pharmacophore in many bioactive molecules, enhancing its relevance in the quest for novel therapeutic agents.
The indole ring system, a core component of (2R)-4-(1H-indol-5-yl)butan-2-ol, is renowned for its diverse biological activities. Indole derivatives have been extensively studied for their roles in modulating various physiological processes, including neurotransmitter systems, immune responses, and anti-inflammatory actions. The presence of the indole group in this compound suggests that it may exhibit similar pharmacological effects, making it a promising candidate for further investigation.
In recent years, there has been a growing interest in chiral compounds due to their selective interactions with biological targets. The stereochemistry of (2R)-4-(1H-indol-5-yl)butan-2-ol is defined by the (R) configuration at the second carbon atom, which plays a crucial role in determining its biological activity. The precise stereochemical arrangement enhances the compound's specificity and efficacy, making it an attractive scaffold for developing enantiopure drugs.
Current research in medicinal chemistry has highlighted the importance of optimizing drug-like properties such as solubility, metabolic stability, and binding affinity. The butan-2-ol moiety in (2R)-4-(1H-indol-5-yl)butan-2-ol contributes to its lipophilicity and potential oral bioavailability. This balance between hydrophilic and hydrophobic regions is essential for achieving effective drug delivery and absorption.
The synthesis of (2R)-4-(1H-indol-5-yl)butan-2-ol involves sophisticated organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for pharmaceutical applications. Techniques such as asymmetric synthesis and catalytic hydrogenation have been utilized to construct the desired stereocenter and functional groups efficiently.
The pharmacological profile of (2R)-4-(1H-indol-5-yl)butan-2-ol is under active investigation in several research laboratories. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in neurological disorders. The indole moiety's ability to interact with serotonin receptors has prompted investigations into its potential as an antidepressant or anxiolytic agent. Additionally, the butanolic side chain may contribute to its interaction with GABAergic systems, further broadening its therapeutic scope.
In vitro studies have demonstrated the compound's ability to modulate key signaling pathways relevant to inflammation and neuroprotection. These findings are particularly intriguing given the increasing recognition of neuroinflammatory processes in conditions such as Alzheimer's disease and Parkinson's disease. The dual targeting of multiple pathways by (2R)-4-(1H-indol-5-yl)butan-2-ol holds promise for developing multifaceted therapeutic strategies.
The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Preclinical studies with (2R)-4-(1H-indol-5-ybutsanobutaln-butanol) are ongoing to assess its pharmacokinetic profile, toxicity margins, and therapeutic potential. These studies are essential for determining the appropriate dosage regimens and identifying any potential adverse effects before human trials can commence.
The integration of computational chemistry techniques has accelerated the discovery process for new bioactive molecules like (2R)-4-(1H-indol5-ybutsanobutanol). Molecular modeling studies have provided insights into its binding interactions with target proteins, helping researchers optimize its structure for improved efficacy. These virtual screening approaches complement traditional experimental methods, enabling faster identification of promising candidates for further development.
The versatility of (R-4-(1H-indole -5 -yl)butan - ) as a pharmacological scaffold is evident from its diverse range of potential applications. Beyond neurological disorders, this compound may also find utility in treating inflammatory conditions and metabolic diseases. The ongoing research aims to uncover new therapeutic indications and refine synthetic routes for large-scale production.
In conclusion, (R-4-(1H-indole -5 -yl)butan - ) (CAS No.
22277)
)
) represents a compelling
)
)
)
)
)
)
)
)
)
) candidate
()for further exploration
in pharmaceutical research.
() Its unique structure,
() stereochemical
() features,
2227729-43-1 ((2R)-4-(1H-indol-5-yl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)